N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-3,4-dimethylbenzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-(4-methylphenyl)sulfonylethyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H23NO4S/c1-15-6-10-19(11-7-15)28(25,26)21(20-5-4-12-27-20)14-23-22(24)18-9-8-16(2)17(3)13-18/h4-13,21H,14H2,1-3H3,(H,23,24)
• InChI Key: MAWBRGXNTBRCOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=CC(=C(C=C2)C)C)C3=CC=CO3
• Molecular Formula: C22H23NO4S
• Molecular Weight: 397.5 g/mol

Description

“N-[2-(furan-2-yl)-2-(4-methylbenzenesulfonyl)ethyl]-3,4-dimethylbenzamide” is a complex organic compound. It contains a furan ring, which is a heterocyclic compound with a 5-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains a benzenesulfonyl group, which is a sulfonyl group (-SO2-) attached to a benzene ring. The presence of these functional groups can influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic furan and benzene rings would contribute to the compound’s stability. The sulfonyl group could potentially participate in hydrogen bonding, influencing the compound’s solubility and reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The furan ring is aromatic and can participate in electrophilic substitution reactions. The benzenesulfonyl group is a good leaving group, making it susceptible to nucleophilic substitution reactions.

Scientific Research Applications

Antibacterial Activity

• Furan derivatives have gained prominence due to their therapeutic efficacy against bacterial infections. .

Medicinal Chemistry

• Researchers explore furan derivatives for their pharmacological benefits. .

In Vitro Protein Binding Studies

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Microwave-Assisted Synthesis

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Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity, toxicity, and potential interactions with biological systems. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicinal chemistry, materials science, or synthetic chemistry. Its unique structure and functional groups could make it a valuable compound for further study.